Cas no 1805129-44-5 (3-(Difluoromethyl)-5-iodopyridine-4-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-5-iodopyridine-4-carboxylic acid
• CAS No: 1805129-44-5
• MF: C₇H₄F₂INO₂
• MW: 299.013441085815
• CID: 4847529
• Update Time: 2025-10-29

3-(Difluoromethyl)-5-iodopyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-iodopyridine-4-carboxylic acid

• Inchi： 1S/C7H4F2INO2/c8-6(9)3-1-11-2-4(10)5(3)7(12)13/h1-2,6H,(H,12,13)
• InChI Key： VVESADPMZPAMMA-UHFFFAOYSA-N
• SMILES： IC1=CN=CC(C(F)F)=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2

Additional information on 3-(Difluoromethyl)-5-iodopyridine-4-carboxylic acid

Introduction to 3-(Difluoromethyl)-5-iodopyridine-4-carboxylic acid (CAS No. 1805129-44-5)

3-(Difluoromethyl)-5-iodopyridine-4-carboxylic acid, identified by the chemical identifier CAS No. 1805129-44-5, is a significant compound in the realm of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered considerable attention due to its versatile applications in medicinal chemistry. The presence of both difluoromethyl and iodopyridine functional groups makes this molecule particularly intriguing, as these substituents are known to enhance the biological activity and metabolic stability of drug candidates.

The difluoromethyl group, characterized by its -CF₂ moiety, is widely employed in medicinal chemistry for its ability to improve lipophilicity, metabolic stability, and binding affinity. This group is frequently incorporated into active pharmaceutical ingredients (APIs) to modulate pharmacokinetic properties, thereby extending the half-life of drugs and optimizing their efficacy. In contrast, the iodopyridine moiety introduces a halogen atom at the 5-position of the pyridine ring, which is a common strategy to enhance interactions with biological targets such as enzymes and receptors. The iodine atom can serve as a handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

Recent advancements in drug discovery have highlighted the importance of 3-(Difluoromethyl)-5-iodopyridine-4-carboxylic acid as a key intermediate in the development of novel therapeutic agents. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The combination of the difluoromethyl and iodopyridine groups provides a scaffold that can be readily functionalized to target specific enzymatic pathways. This flexibility has led to several promising candidates entering clinical trials, where they have shown encouraging results in preclinical models.

The structural features of 3-(Difluoromethyl)-5-iodopyridine-4-carboxylic acid also make it an attractive building block for agrochemical applications. Pyridine derivatives are well-known for their role in crop protection chemicals, where they contribute to the efficacy of pesticides and herbicides. The difluoromethyl group can influence the persistence and bioavailability of agrochemicals, while the iodopyridine moiety allows for further derivatization to create compounds with enhanced pesticidal properties. Research has indicated that such modifications can lead to more selective and environmentally friendly formulations, aligning with global efforts to sustainable agriculture.

In terms of synthetic methodologies, 3-(Difluoromethyl)-5-iodopyridine-4-carboxylic acid can be synthesized through various routes that leverage its reactive functional groups. One common approach involves the halogenation of a pyridine precursor followed by introduction of the difluoromethyl group via cross-coupling reactions. These synthetic strategies are well-documented in organic chemistry literature and have been optimized for scalability and yield. The availability of high-purity forms of this compound from reputable suppliers ensures that researchers can confidently incorporate it into their synthetic pipelines without concerns regarding impurities or batch-to-batch variability.

The biological significance of 3-(Difluoromethyl)-5-iodopyridine-4-carboxylic acid extends beyond its role as an intermediate. Computational studies have been conducted to explore its potential interactions with biological targets using molecular modeling techniques. These studies have revealed that the compound can bind to proteins with high affinity, suggesting its suitability for further development into therapeutic agents. Additionally, experimental assays have been performed to evaluate its activity against various enzymes and receptors, providing preliminary evidence of its pharmacological potential.

As research in medicinal chemistry continues to evolve, the demand for specialized building blocks like 3-(Difluoromethyl)-5-iodopyridine-4-carboxylic acid is expected to grow. The ability to rapidly synthesize and modify pyridine derivatives has opened new avenues for drug discovery, particularly in areas such as oncology and immunology where novel therapeutic strategies are urgently needed. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this space, leveraging compounds like this one to develop next-generation therapeutics.

The agrochemical sector also stands to benefit from advancements in pyridine chemistry. As global food security remains a pressing concern, there is a continuous need for more effective and sustainable crop protection solutions. The unique properties of 3-(Difluoromethyl)-5-iodopyridine-4-carboxylic acid, including its structural versatility and reactivity, make it a valuable asset in this endeavor. By developing new derivatives with improved efficacy and environmental profiles, researchers can contribute to meeting these challenges while minimizing ecological impact.

In conclusion,3-(Difluoromethyl)-5-iodopyridine-4-carboxylic acid (CAS No. 1805129-44-5) represents a fascinating compound with broad applications in pharmaceuticals and agrochemicals. Its structural features—particularly the difluoromethyl and iodopyridine groups—endow it with unique properties that make it an indispensable tool for synthetic chemists and biologists alike. As research progresses, this compound is poised to play an increasingly important role in developing innovative solutions across multiple industries.